Cas no 1249253-75-5 (3-(2-ethylbutyl)azetidine)

• Product Name: 3-(2-ethylbutyl)azetidine
• CAS No: 1249253-75-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5903343
• PubChem ID: 62313593
• Update Time: 2025-05-21

3-(2-ethylbutyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(2-ethylbutyl)-
• 3-(2-ethylbutyl)azetidine
• AKOS011597496
• 1249253-75-5
• EN300-1838592

• Inchi： 1S/C9H19N/c1-3-8(4-2)5-9-6-10-7-9/h8-10H,3-7H2,1-2H3
• InChI Key： YYFUGFOPZMQBCP-UHFFFAOYSA-N
• SMILES： N1CC(CC(CC)CC)C1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.826±0.06 g/cm3(Predicted)
• Boiling Point: 178.0±8.0 °C(Predicted)
• pka: 11.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(2-ethylbutyl)azetidine

Comprehensive Overview of 3-(2-Ethylbutyl)azetidine (CAS No. 1249253-75-5): Properties, Applications, and Industry Insights

The chemical compound 3-(2-ethylbutyl)azetidine (CAS No. 1249253-75-5) is a specialized heterocyclic organic molecule featuring an azetidine ring substituted with a 2-ethylbutyl group. This structure imparts unique physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemical synthesis. With the growing demand for novel nitrogen-containing heterocycles, this compound has garnered attention for its potential in drug discovery and functional material development.

Recent trends in AI-driven molecular design and high-throughput screening have highlighted the importance of azetidine derivatives like 3-(2-ethylbutyl)azetidine. Researchers are actively exploring its role as a bioisostere for traditional piperidine or pyrrolidine scaffolds, which aligns with the industry's shift toward saturated heterocycles to improve metabolic stability and reduce toxicity in drug candidates. The compound's lipophilic side chain (2-ethylbutyl group) further enhances its utility in modulating pharmacokinetic properties.

From a synthetic chemistry perspective, CAS 1249253-75-5 exemplifies the challenges and innovations in small-ring heterocycle synthesis. The strained four-membered azetidine ring requires precise reaction conditions to avoid ring-opening side reactions. Modern techniques such as flow chemistry and photocatalysis have been employed to optimize its production, addressing common search queries like "how to synthesize azetidine derivatives efficiently" or "scalable methods for strained N-heterocycles."

In material science, 3-(2-ethylbutyl)azetidine has shown promise as a monomer for functional polymers. Its incorporation into polyamides or polyurethanes can influence glass transition temperatures and mechanical properties—a topic frequently searched in contexts like "smart polymer additives" or "nitrogen-containing polymer modifiers." The compound's branched alkyl moiety contributes to solubility adjustments, making it valuable for formulations requiring compatibility with nonpolar matrices.

Environmental and regulatory considerations for 1249253-75-5 reflect broader industry concerns about green chemistry. While not classified as hazardous under major regulatory frameworks, its synthesis often involves atom-economical strategies to minimize waste—addressing trending searches such as "sustainable heterocyclic compound production." Analytical methods like HPLC-MS and NMR spectroscopy are critical for quality control, as purity thresholds significantly impact performance in end-use applications.

The commercial landscape for 3-(2-ethylbutyl)azetidine remains niche but expanding, with suppliers increasingly listing it under categories like "pharmaceutical intermediates" or "specialty building blocks." Market analyses suggest growth parallels the rising demand for conformationally restricted amines in medicinal chemistry—a frequently queried term in drug development forums. Storage recommendations typically emphasize inert atmospheres and low temperatures to preserve the compound's stability over time.

Future research directions may explore catalytic asymmetric synthesis of chiral azetidines derived from this scaffold, responding to unmet needs in enantioselective catalysis. Patent literature reveals incremental innovations around 1249253-75-5, particularly in kinase inhibitor formulations and ion channel modulators—areas dominating recent PubMed and SciFinder search trends. As computational tools advance, molecular docking studies involving this compound could unlock new biological targets.

For laboratories handling CAS 1249253-75-5, standard operating procedures should account for its moisture sensitivity and potential nucleophilicity. Technical discussions often highlight the need for anhydrous reaction conditions when derivatizing the azetidine nitrogen—an operational detail commonly searched alongside terms like "azetidine handling precautions." Collaborative studies between academia and industry continue to refine its applications, positioning this compound as a versatile tool in modern chemical innovation.